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Abstract

This technical guide provides a detailed overview of the physical and chemical properties of 3-
methyloctanal (CAS No: 25882-73-9), a nine-carbon branched-chain aldehyde. The document
consolidates available data on its molecular structure, physicochemical characteristics, and
safety profiles. Due to a notable absence of published experimental spectral data and
biological studies, this guide also outlines general methodologies for its synthesis and
characterization, providing a foundational resource for researchers initiating studies on this
compound. All quantitative data are presented in structured tables for clarity and comparative
analysis.

Introduction

3-Methyloctanal is an organic compound with the molecular formula CoH180.[1][2][3] As a
branched-chain aldehyde, its chemical properties are of interest in various fields, including
synthetic organic chemistry and potentially in the study of chemical signaling, although specific
biological activities have not yet been documented in the available scientific literature. This
guide aims to provide a comprehensive repository of the known physical and chemical data of
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3-methyloctanal and to address the current gaps in experimental data by proposing general
protocols for its synthesis and characterization.

Physicochemical Properties

The physical and chemical properties of 3-methyloctanal have been reported through a
combination of experimental measurements and computational estimations. The following
tables summarize the key quantitative data available for this compound.

ble 1: | and Physical :

Property Value Source
Molecular Formula CoH1s0 [1112][3]
Molecular Weight 142.24 g/mol [2][3]

N ) 183.7 °C at 760 mmHg
Boiling Point ) [1114]
(estimated)

Melting Point -18 °C (estimated) [1]
Density 0.813 g/cm? [1]
Refractive Index 1.4204 (estimated) [1]
Flash Point 58.9 °C (estimated) [1114]
Vapor Pressure 0.759 mmHg at 25 °C [1]

- 152.1 mg/L at 25 °C
Water Solubility (estimated) [4]
estimate

Table 2: Computed Chemical Properties
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Property Value Source
XLogP3 3.2 [1][21[3]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)(;untg p ! s
Rotatable Bond Count 6 [1]
Exact Mass 142.135765193 Da [1112113]
Monoisotopic Mass 142.135765193 Da [2][3]
Topological Polar Surface Area  17.1 A2 [2][3]
Heavy Atom Count 10 [1]
Complexity 78.8 [1]

Spectral Data

As of the date of this publication, experimental *H NMR, 3C NMR, and mass spectrometry data
for 3-methyloctanal are not available in the public domain. Researchers are encouraged to
perform these analyses upon synthesis to contribute to the body of knowledge for this
compound.

Synthesis of 3-Methyloctanal

While a specific, detailed experimental protocol for the synthesis of 3-methyloctanal is not
readily available in the literature, two primary synthetic routes can be proposed based on
established organic chemistry reactions: hydroformylation of 1-heptene and oxidation of 3-
methyloctanol.

Proposed Synthesis Route 1: Hydroformylation of 1-
Heptene

Hydroformylation, also known as the oxo process, involves the addition of a formyl group
(CHO) and a hydrogen atom across a carbon-carbon double bond. The hydroformylation of 1-

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://hmdb.ca/spectra/nmr_one_d/4055
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctanal
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-3-methyloctanal
https://hmdb.ca/spectra/nmr_one_d/4055
https://hmdb.ca/spectra/nmr_one_d/4055
https://hmdb.ca/spectra/nmr_one_d/4055
https://hmdb.ca/spectra/nmr_one_d/4055
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctanal
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-3-methyloctanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctanal
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-3-methyloctanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctanal
https://pubchem.ncbi.nlm.nih.gov/compound/3S_-3-methyloctanal
https://hmdb.ca/spectra/nmr_one_d/4055
https://hmdb.ca/spectra/nmr_one_d/4055
https://www.benchchem.com/product/b3050425?utm_src=pdf-body
https://www.benchchem.com/product/b3050425?utm_src=pdf-body
https://www.benchchem.com/product/b3050425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

heptene would yield a mixture of aldehydes, including the desired 3-methyloctanal, though
regioselectivity can be a challenge.

CO, Hz, Rh catalyst _

Intermediate_ Complex

1-Heptene

Click to download full resolution via product page
Caption: Proposed hydroformylation synthesis of 3-methyloctanal.
Experimental Protocol (General Methodology):

o Materials: 1-heptene, a rhodium-based catalyst (e.g., a rhodium complex with a phosphine
ligand), syngas (a mixture of carbon monoxide and hydrogen), and a suitable solvent (e.g.,

toluene).

o Apparatus: A high-pressure reactor (autoclave) equipped with a stirrer, gas inlet, and
temperature and pressure controls.

e Procedure:

The reactor is charged with 1-heptene, the rhodium catalyst, and the solvent.

[¢]

o The reactor is sealed and purged with nitrogen to remove any air.
o The reactor is pressurized with syngas to the desired pressure.
o The reaction mixture is heated to the desired temperature with constant stirring.

o The reaction is allowed to proceed for a set amount of time, with pressure maintained by
the addition of syngas as it is consumed.

o After the reaction is complete, the reactor is cooled, and the excess pressure is carefully
released.
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o The product mixture is collected, and the solvent is removed under reduced pressure.

o The resulting mixture of aldehydes is then purified, typically by fractional distillation, to
isolate 3-methyloctanal.

Note: The specific conditions (catalyst, solvent, temperature, pressure, and reaction time)
would need to be optimized to maximize the yield and selectivity for 3-methyloctanal.

Proposed Synthesis Route 2: Oppenauer Oxidation of 3-
Methyloctanol

The Oppenauer oxidation is a gentle method for oxidizing secondary alcohols to ketones, and
can also be applied to the synthesis of aldehydes from primary alcohols.[5][6] This method
involves the use of an aluminum alkoxide catalyst in the presence of a hydride acceptor, such
as acetone.[5]

3-Methyloctancl Aluminum isopropoxide it Al (Som Hydride transfer to Acetone -

Click to download full resolution via product page
Caption: Proposed Oppenauer oxidation of 3-methyloctanol.
Experimental Protocol (General Methodology):

e Materials: 3-methyloctanol, aluminum isopropoxide, acetone (both as solvent and hydride
acceptor), and a dry, inert solvent such as toluene or benzene.

o Apparatus: A round-bottom flask equipped with a reflux condenser and a heating mantle,
under an inert atmosphere (e.g., nitrogen).

e Procedure:

o 3-methyloctanol, a solution of aluminum isopropoxide, and a large excess of acetone are
added to the reaction flask.

o The mixture is heated to reflux with stirring.
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o The reaction progress is monitored by a suitable technique (e.g., thin-layer
chromatography or gas chromatography).

o Upon completion, the reaction is cooled to room temperature.
o The reaction is quenched by the slow addition of a dilute acid (e.g., 1 M HCI).

o The organic layer is separated, and the aqueous layer is extracted with an organic solvent
(e.g., diethyl ether).

o The combined organic layers are washed with brine, dried over an anhydrous drying agent
(e.g., MgSO0a4), and filtered.

o The solvent is removed under reduced pressure, and the crude 3-methyloctanal is
purified by distillation.

Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature regarding the biological
activity, metabolic fate, or any associated signaling pathways of 3-methyloctanal. Further
research, including in vitro and in vivo studies, is required to elucidate any potential
pharmacological or toxicological effects of this compound.

Safety and Handling

Based on available safety data, 3-methyloctanal is classified as a flammable liquid and vapor.
[2] It is also reported to cause skin and serious eye irritation and may cause respiratory
irritation.[2]

Hazard Statements:

H226: Flammable liquid and vapor.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this compound. All work should be conducted in a well-
ventilated fume hood.

Conclusion

3-Methyloctanal is a compound for which basic physicochemical data are available, largely
from computational estimations. A significant opportunity exists for further research to fill the
gaps in our knowledge, particularly concerning its experimental spectral properties, detailed
synthetic procedures, and its potential biological activities. The methodologies and data
presented in this guide serve as a starting point for researchers and professionals in drug
development and other scientific disciplines to explore the properties and potential applications
of 3-methyloctanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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